Cas no 1689-64-1 (9-Hydroxyfluorene)

• Product Name: 9-Hydroxyfluorene
• CAS No: 1689-64-1
• MF: C₁₃H₁₀O
• MW: 182.217903614044
• MDL: MFCD00001135
• CID: 41808
• PubChem ID: 74318
• Update Time: 2025-05-21

9-Hydroxyfluorene Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-9-ol
• 9-Fluorenol
• Hydroxyfluoren
• 9-Hydroxy-fluoren
• 9-Hydroxyfluorene
• hydrafinil
• Hydranafil
• fluoren-9-ol
• Fluoren-9-ol 97%
• 9-Fluorenol, 98+%
• 9-Hydroxy fluorene
• Fluorenol
• Diphenylene carbinol
• AFMVESZOYKHDBJ-UHFFFAOYSA-N
• BV0Q72R613
• 9H-Fluorene-9-ol
• bmse000564
• BIDD:ER0390
• 9-Hydroxyfluorene; 9-Fluorenol
• Jsp003422
• AFMV
• MFCD00001135
• EINECS 216-879-0
• CS-W017104
• A811041
• Q5462806
• Z104483208
• 9-FLUORENYL ALCOHOL
• HY-W016388
• F0229
• ALPHA-DANSYL-L-ARGININEHYDROCHLORIDE
• NS00025546
• BDBM50303916
• AC-4876
• 9-Hydroxy-9H-fluorene
• SCHEMBL216862
• 9-Hydroxyfluorene, 96%
• NSC 5320
• CHEBI:16904
• AFMVESZOYKHDBJ-UHFFFAOYSA-
• InChI=1/C13H10O/c14-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13-14H
• 1689-64-1
• UNII-BV0Q72R613
• F14877
• NSC5320
• C06711
• Q-101164
• DS-5094
• SY049604
• EN300-20827
• ZINC00968252
• DTXSID4052683
• CHEMBL571548
• NSC-5320
• AKOS000120836
• FT-0621649
• DB-050489
• fluorene, 9-hydroxy-

• MDL： MFCD00001135
• Inchi： 1S/C13H10O/c14-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13-14H
• InChI Key： AFMVESZOYKHDBJ-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2C2C=CC=CC1=2
• BRN： 1869799

Computed Properties

• Exact Mass: 182.07300
• Monoisotopic Mass: 182.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Milky white crystalline powder
• Density: 1.0368 (rough estimate)
• Melting Point: 155.0 to 158.0 deg-C
• Boiling Point: 275.62°C (rough estimate)
• Flash Point: 131.3 ºC
• Refractive Index: 1.5994 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 20.23000
• LogP: 2.74870
• Solubility: Not determined

9-Hydroxyfluorene Security Information

• Symbol:
• Hazard Statement： H411
• Warning Statement： P273-P391-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 9-Hydroxyfluorene

9-Hydroxyfluorene (CAS No. 1689-64-1): Properties, Applications, and Market Insights

9-Hydroxyfluorene (CAS No. 1689-64-1) is a significant organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical research. This compound, also known as 9-fluorenol, is a derivative of fluorene, featuring a hydroxyl group at the 9-position. Its unique molecular structure and chemical properties make it a valuable intermediate in synthetic chemistry and industrial processes.

The chemical formula of 9-Hydroxyfluorene is C13H10O, and it has a molecular weight of 182.22 g/mol. This compound typically appears as a white to light yellow crystalline powder, with a melting point ranging from 152°C to 155°C. Its solubility characteristics include moderate solubility in organic solvents like ethanol, methanol, and acetone, while being sparingly soluble in water. These properties make it highly versatile for various chemical reactions and formulations.

One of the most prominent applications of 9-Hydroxyfluorene is in the pharmaceutical industry. It serves as a key intermediate in the synthesis of several active pharmaceutical ingredients (APIs). Researchers have explored its potential in developing novel drug candidates, particularly in the fields of anti-inflammatory and anticancer therapies. The compound's structural flexibility allows for further functionalization, making it a valuable building block in medicinal chemistry.

In materials science, 9-Hydroxyfluorene is gaining attention for its role in the development of organic electronic materials. Its conjugated aromatic system and ability to form stable radicals make it suitable for applications in organic light-emitting diodes (OLEDs), photovoltaic cells, and other optoelectronic devices. Recent studies have highlighted its potential in creating more efficient and sustainable materials for next-generation electronics.

The environmental applications of 9-Hydroxyfluorene are also noteworthy. Scientists are investigating its use as a precursor for environmentally friendly polymers and biodegradable materials. With growing concerns about plastic pollution and sustainability, this compound's potential in green chemistry solutions is particularly relevant to current market trends.

From a commercial perspective, the global market for 9-Hydroxyfluorene has shown steady growth in recent years. The increasing demand from pharmaceutical and electronics industries, coupled with advancements in synthetic methodologies, has driven market expansion. Major producers are located in North America, Europe, and Asia, with China emerging as a significant player in both production and consumption.

Quality control and analytical methods for 9-Hydroxyfluorene typically involve high-performance liquid chromatography (HPLC), gas chromatography (GC), and various spectroscopic techniques. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and electronic applications. Recent advancements in analytical technologies have improved the detection and quantification of this compound in complex matrices.

Safety considerations for handling 9-Hydroxyfluorene include standard laboratory precautions. While not classified as highly hazardous, it's recommended to avoid prolonged skin contact and inhalation of dust. Proper personal protective equipment (PPE) should be used when working with this compound in powder form. Storage conditions typically recommend keeping it in a cool, dry place away from strong oxidizing agents.

Recent research trends involving 9-Hydroxyfluorene focus on its potential in nanotechnology applications. Scientists are exploring its use in the synthesis of nanoscale materials and as a component in molecular devices. These cutting-edge applications highlight the compound's continuing relevance in advanced scientific research and technological development.

The synthesis of 9-Hydroxyfluorene typically involves the oxidation of fluorene or reduction of 9-fluorenone. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve energy efficiency. Catalytic methods and alternative solvents are being investigated to make the production process more sustainable and cost-effective.

In conclusion, 9-Hydroxyfluorene (CAS No. 1689-64-1) remains a compound of significant scientific and industrial interest. Its diverse applications across multiple sectors, combined with ongoing research into new uses, ensure its continued importance in chemical science and technology. As industries evolve toward more sustainable and advanced materials, the role of this versatile compound is likely to expand further in the coming years.